5-(3,4-dichlorophenyl)-2-methyl-3-thioxo-2,3,5,6,11,11a-hexahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indol-1-one

• IUPAC Name: 10-(3,4-dichlorophenyl)-13-methyl-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one
• InChI: InChI=1S/C20H15Cl2N3OS/c1-24-19(26)16-9-12-11-4-2-3-5-15(11)23-17(12)18(25(16)20(24)27)10-6-7-13(21)14(22)8-10/h2-8,16,18,23H,9H2,1H3
• InChI Key: DJTCQNZYAWFGFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2CC3=C(C(N2C1=S)C4=CC(=C(C=C4)Cl)Cl)NC5=CC=CC=C35
• Molecular Formula: C20H15Cl2N3OS
• Molecular Weight: 416.3 g/mol

Description

Indole derivatives are a significant type of heterocyclic compound found in many important synthetic drug molecules. They have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthesis Analysis

The synthesis of indole derivatives often involves introducing various groups to the indole nucleus, which is considered a biologically active pharmacophore. For example, a series of novel 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole derivatives were designed by introducing an alkyl or aralkyl and a sulfonyl group.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons), which makes them aromatic in nature.

Chemical Reactions Analysis

The chemical reactions involving indole derivatives can be quite diverse, depending on the specific groups attached to the indole nucleus. Electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

Indole is a crystalline colorless compound with specific odors. The physical and chemical properties of specific indole derivatives would depend on the particular groups attached to the indole nucleus.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological activity being considered. For example, some indole derivatives have been found to show inhibitory activity against certain viruses.

Safety and Hazards

The safety and hazards associated with indole derivatives would depend on their specific structure. Some indole derivatives are used as drugs and would have been subject to safety testing as part of their development.

Future Directions

Given the wide range of biological activities exhibited by indole derivatives, there is considerable potential for the development of new therapeutic agents based on these compounds. Future research may focus on synthesizing new indole derivatives and testing their biological activity.